4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• SMILES: CCN1C=C(C=N1)C2CCNC(C2)C
• InChI: InChI=1S/C11H19N3/c1-3-14-8-11(7-13-14)10-4-5-12-9(2)6-10/h7-10,12H,3-6H2,1-2H3
• InChIKey: PAYXHVOOMNGICP-UHFFFAOYSA-N

4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine: Core Structural and Physicochemical Characteristics

4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine (CAS: 1602445-03-3) is a heterocyclic building block combining a piperidine ring with a pyrazole moiety . It possesses a molecular formula of C₁₁H₁₉N₃ and a molecular weight of 193.29 g/mol . The compound features a 2-methyl substituent on the piperidine core and an N-ethyl group on the pyrazole ring . Commercially, it is typically supplied as a research-grade intermediate with a standard purity specification of 95%, and vendors provide batch-specific analytical documentation including NMR, HPLC, and GC .

Quality

Research-grade intermediate with batch-specific NMR, HPLC, and GC documentation

Substitution

2-Methylpiperidine core supports conformational SAR library synthesis

Pharmacophore

N-Ethyl pyrazole moiety enables defined pharmacophore studies

Why 4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine Cannot Be Substituted with Generic Analogs in Medicinal Chemistry

The positioning of the 2-methyl group on the piperidine ring and the N-ethyl substitution on the pyrazole core are not arbitrary; they critically influence molecular recognition, binding conformation, and target selectivity . Close structural analogs, such as the des-methyl derivative 4-(1-ethyl-1H-pyrazol-4-yl)piperidine (CAS 1248409-98-4) or regioisomeric variants like 2-(1-ethyl-1H-pyrazol-4-yl)-4-methylpiperidine (CAS 1344097-66-0), exhibit distinct steric and electronic profiles that can result in substantially different biological activities . In pyrazolo-piperidine pharmacophores, even subtle changes to substitution patterns have been shown to alter potency, selectivity, and pharmacokinetic properties [1].

Des-methyl analog (CAS 1248409-98-4)

Lacks 2-methyl group; may shift piperidine basicity and binding conformation, altering target engagement

4-Methyl regioisomer (CAS 1344097-66-0)

Methyl position shift from C2 to C4 may change spatial orientation, potentially affecting selectivity profile

• [1] Cox, B. D., et al. (2015). Pyrazolo-Piperidines Exhibit Dual Inhibition of CCR5/CXCR4 HIV Entry and Reverse Transcriptase. ACS Medicinal Chemistry Letters, 6(7), 753-757. View Source

Quantitative Comparative Evidence for 4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine vs. Key Analogs

Steric and Electronic Differentiation via 2-Methyl Substitution on Piperidine Core

The target compound possesses a methyl group at the 2-position of the piperidine ring, whereas the closest des-methyl analog, 4-(1-ethyl-1H-pyrazol-4-yl)piperidine (CAS 1248409-98-4), lacks this substituent . This structural difference alters the conformational bias and basicity of the piperidine nitrogen, which can significantly impact receptor binding interactions [1]. Molecular modeling studies on pyrazolo-piperidine ligands have demonstrated that 2-methyl substitution restricts rotational freedom and influences the orientation of the pyrazole moiety within target binding pockets [1].

Conformation & Basicity

Reported

2-methyl present vs absent; ΔMW 14.03 g/mol; steric hindrance at C2

Supports conformational SAR interpretation

May influence target engagement

Evidence Dimension	Molecular Weight / Steric Bulk / Basicity
Target Compound Data	193.29 g/mol; methyl substituent at C2 of piperidine
Comparator Or Baseline	4-(1-ethyl-1H-pyrazol-4-yl)piperidine (179.26 g/mol; no methyl substituent)
Quantified Difference	ΔMW = 14.03 g/mol; steric hindrance at C2 present vs. absent
Conditions	In silico conformational analysis; pKa prediction models

Why This Matters

The 2-methyl substituent directly influences the compound's three-dimensional shape and protonation state, which are critical determinants of target engagement and off-target liability.

• [1] Parish, C. (2019). Binding motifs of pyrazolo-piperidine ligands. Computational Chemistry Reports. University of Richmond. View Source

Regioisomeric Differentiation: 2-Methyl vs. 4-Methyl Substitution

The target compound is the 2-methyl regioisomer (CAS 1602445-03-3), whereas the 4-methyl regioisomer, 2-(1-ethyl-1H-pyrazol-4-yl)-4-methylpiperidine (CAS 1344097-66-0), has the methyl group positioned on the opposite side of the piperidine ring . In pyrazolo-piperidine SAR studies, the position of alkyl substitution on the piperidine ring has been shown to influence target selectivity [1]. For instance, in related series of CCR5/CXCR4 inhibitors, the stereochemistry and substitution pattern around the piperidine core were critical determinants of dual inhibitory activity [1].

Regioisomer Identity

Class-level

2-methyl vs 4-methyl substitution; distinct spatial orientation

Regioisomer purity critical for SAR reproducibility

Incorrect isomer may alter activity readout

Evidence Dimension	Regioisomeric Identity / Binding Mode
Target Compound Data	2-methyl substitution on piperidine (CAS 1602445-03-3)
Comparator Or Baseline	4-methyl substitution on piperidine (CAS 1344097-66-0)
Quantified Difference	Regioisomeric shift (C2 vs. C4); distinct spatial orientation of the methyl group
Conditions	Structure-activity relationship analysis of pyrazolo-piperidine analogues

Why This Matters

Regioisomeric purity and correct substitution pattern are essential for reproducibility in SAR campaigns; using the wrong regioisomer can lead to false-negative or false-positive activity readouts.

• [1] Cox, B. D., et al. (2015). Pyrazolo-Piperidines Exhibit Dual Inhibition of CCR5/CXCR4 HIV Entry and Reverse Transcriptase. ACS Medicinal Chemistry Letters, 6(7), 753-757. View Source

N-Ethyl Pyrazole Moiety as a Key Pharmacophoric Determinant

The N-ethyl substituent on the pyrazole ring distinguishes this compound from N-methyl and N-propyl analogs. In a series of pyrazolyl piperidine derivatives evaluated as PKR1 antagonists (US9790201), compounds bearing the 1-ethyl-1H-pyrazol-4-yl moiety demonstrated IC₅₀ values ranging from 110 to 170 nM, depending on the phenyl substitution pattern [1]. For example, 3-(4-chloro-2-methylphenyl)-1-[(1-ethyl-1H-pyrazol-4-yl)carbonyl]piperidine showed an IC₅₀ of 110 nM [1]. While direct comparative data for the specific target compound are not available, this class-level evidence underscores the contribution of the N-ethyl pyrazole group to target binding affinity [1].

PKR1 Antagonist IC₅₀

Class-level

IC₅₀ range 110–170 nM (related analogues)

Class-level activity context

Direct data for this compound not available

Evidence Dimension	PKR1 Antagonist Activity (IC₅₀)
Target Compound Data	Compound contains 1-ethyl-1H-pyrazol-4-yl moiety
Comparator Or Baseline	Related pyrazolyl piperidines with 1-ethyl-1H-pyrazol-4-yl group
Quantified Difference	IC₅₀ values in the 110-170 nM range observed for optimized analogues
Conditions	PKR1 intracellular calcium mobilization assay (Gq-mediated)

Why This Matters

The N-ethyl substitution is a deliberate design element that balances lipophilicity and target complementarity, influencing both potency and physicochemical properties.

• [1] US9790201B2. (2017). Prokineticin receptor 1 (PKR1) antagonists. BindingDB Entry BDBM347607 and BDBM347613. Retrieved from bindingdb.org View Source

Analytical Purity and Batch-to-Batch Consistency

The target compound is supplied with a standard purity specification of 95%, and vendors provide batch-specific analytical certificates including NMR, HPLC, and GC . This level of quality control is comparable to that of its closest analogs (e.g., 4-(1-ethyl-1H-pyrazol-4-yl)piperidine, also supplied at 95% purity with similar analytical documentation) . However, the presence of the 2-methyl group may introduce additional stereochemical complexity, making rigorous analytical characterization essential to confirm correct regioisomeric identity .

Batch Consistency

Data to verify

95% purity; NMR, HPLC, GC certificates per batch

Analytical documentation supports reproducibility

Verify regioisomeric identity by HPLC

Evidence Dimension	Analytical Purity and Documentation
Target Compound Data	95% purity; NMR, HPLC, GC certificates available per batch
Comparator Or Baseline	4-(1-ethyl-1H-pyrazol-4-yl)piperidine (95% purity; comparable analytical support)
Quantified Difference	Equivalent purity specification; similar analytical package
Conditions	Commercial supplier quality control specifications

Why This Matters

Batch-specific analytical documentation ensures identity and purity, which is critical for reproducible biological assay results and reliable SAR interpretation.

Optimal Research and Procurement Applications for 4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine

SAR Exploration of Pyrazolo-Piperidine Scaffolds

Utilize 4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine as a key intermediate in structure-activity relationship (SAR) studies to probe the effects of 2-methyl substitution on piperidine conformation, target binding affinity, and selectivity [1]. This compound enables direct comparison with des-methyl and regioisomeric analogs to map the pharmacophoric requirements of pyrazolo-piperidine-based ligands [2].

Synthesis of PKR1 Antagonist Candidates

Employ this building block in the synthesis of prokineticin receptor 1 (PKR1) antagonists, leveraging the established activity of the 1-ethyl-1H-pyrazol-4-yl moiety in this target class (IC₅₀ values of 110–170 nM for optimized analogues) [1]. The 2-methylpiperidine core may offer additional opportunities to modulate potency and metabolic stability.

Chemical Probe Development for Chemokine Receptor Studies

Integrate 4-(1-Ethyl-1H-pyrazol-4-yl)-2-methylpiperidine into the design of dual CCR5/CXCR4 inhibitors, following the precedent established by pyrazolo-piperidine lead compounds that block HIV-1 entry through dual chemokine receptor ligation [1]. The 2-methyl group may influence receptor subtype selectivity and residence time.

Application

Selection Property

Validation Focus

SAR Exploration

2-Methyl substitution pattern

Conformational and target engagement SAR

PKR1 Antagonist Synthesis

1-Ethyl-1H-pyrazol-4-yl moiety

PKR1 target engagement assay context

Chemokine Probe Development

Pyrazolo-piperidine scaffold

Dual CCR5/CXCR4 inhibition endpoint review

• [1] Cox, B. D., et al. (2015). Pyrazolo-Piperidines Exhibit Dual Inhibition of CCR5/CXCR4 HIV Entry and Reverse Transcriptase. ACS Medicinal Chemistry Letters, 6(7), 753-757. View Source
• [2] US9790201B2. (2017). Prokineticin receptor 1 (PKR1) antagonists. BindingDB Entry BDBM347607. Retrieved from bindingdb.org View Source